1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one

• Molecular Formula: C11H9ClF4O3
• Molecular Weight: 300.63 g/mol
• IUPAC Name: 1-[2,3-bis(difluoromethoxy)phenyl]-3-chloropropan-1-one
• InChI: InChI=1S/C11H9ClF4O3/c12-5-4-7(17)6-2-1-3-8(18-10(13)14)9(6)19-11(15)16/h1-3,10-11H,4-5H2
• InChI Key: GICMSFMLPQPUTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)F)OC(F)F)C(=O)CCCl

Description

1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one is a halogenated aromatic ketone characterized by a propanone backbone substituted with a chlorine atom at the third carbon and a 2,3-bis(difluoromethoxy)phenyl group at the first carbon.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between 1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one and its analogs:

Compound Name	Molecular Formula	Average Mass (g/mol)	Substituent Positions/Type	Key Structural Features
1-(2,3-Bis(difluoromethoxy)phenyl)-3-chloropropan-1-one	Not explicitly given (inferred: C₁₁H₉ClF₄O₃)	~280–300 (estimated)	2,3-bis(difluoromethoxy)phenyl, 3-Cl	Strong electron-withdrawing groups (-O-CF₂H)
1-[3,4-Bis(difluoromethyl)phenyl]-3-chloropropan-1-one	C₁₁H₉ClF₄O	268.634	3,4-bis(difluoromethyl)phenyl, 3-Cl	-CF₂H substituents (weaker EWG than -O-CF₂H)
3-Chloro-1-(2,3-difluorophenyl)propan-1-one	C₉H₇ClF₂O	204.60	2,3-difluorophenyl, 3-Cl	Direct fluorine substitution on phenyl ring
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one	C₁₅H₁₀Cl₂FO	309.15	2,4-dichloro-5-fluorophenyl, α,β-unsaturated ketone	Conjugated enone system

Key Findings :

Substituent Effects: The difluoromethoxy groups in the target compound (-O-CF₂H) are stronger electron-withdrawing groups (EWGs) compared to difluoromethyl (-CF₂H) in the 3,4-bis(difluoromethyl)phenyl analog . Direct fluorine substitution (e.g., 2,3-difluorophenyl in ) lacks the oxygen atom present in difluoromethoxy groups, reducing steric bulk but maintaining moderate EW effects.

Molecular Weight and Solubility: The target compound’s estimated mass (~280–300 g/mol) is higher than 3-Chloro-1-(2,3-difluorophenyl)propan-1-one (204.60 g/mol) due to the additional oxygen atoms in the difluoromethoxy groups . This may reduce solubility in nonpolar solvents compared to fluorine-only analogs.

Reactivity and Synthetic Routes: The α,β-unsaturated ketone in 1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one enables conjugation, favoring Michael addition reactions, unlike the saturated propanone backbone of the target compound. Synthesis of the target compound likely involves Friedel-Crafts acylation or halogenation steps, similar to methods described for related structures in .

Crystallographic Analysis :

• Structural determination of similar compounds often employs SHELX programs (e.g., SHELXL for refinement), which are widely used for small-molecule crystallography . Differences in crystal packing due to substituent bulk (e.g., -O-CF₂H vs. -CF₂H) could affect melting points and stability.